Cas no 114869-94-2 (Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-)

Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- structure
114869-94-2 structure
Product Name:Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
CAS No:114869-94-2
MF:C42H33N
MW:551.71813082695
CID:1202596
PubChem ID:53992383
Update Time:2025-04-20

Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
    • 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]aniline
    • 114869-94-2
    • DTXSID40708215
    • Inchi: 1S/C42H33N/c1-4-10-34(11-5-1)16-19-37-22-28-40(29-23-37)43(41-30-24-38(25-31-41)20-17-35-12-6-2-7-13-35)42-32-26-39(27-33-42)21-18-36-14-8-3-9-15-36/h1-33H
    • InChI Key: KFTGQHDTANINQC-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C=CC2C=CC=CC=2)=CC=1)(C1C=CC(C=CC2C=CC=CC=2)=CC=1)C1C=CC(C=CC2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 551.26149
  • Monoisotopic Mass: 551.261300057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 9
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 12
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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